Cas no 1806855-47-9 (2,5-Bis(trifluoromethyl)-3-chlorophenol)

• Product Name: 2,5-Bis(trifluoromethyl)-3-chlorophenol
• CAS No: 1806855-47-9
• MF: C₈H₃ClF₆O
• MW: 264.552242517471
• CID: 4962676
• Update Time: 2025-06-29

2,5-Bis(trifluoromethyl)-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-3-chlorophenol

• Inchi： 1S/C8H3ClF6O/c9-4-1-3(7(10,11)12)2-5(16)6(4)8(13,14)15/h1-2,16H
• InChI Key： JXIFIUMQODCJEP-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CC(=C1C(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 250
• XLogP3: 4
• Topological Polar Surface Area: 20.2

Additional information on 2,5-Bis(trifluoromethyl)-3-chlorophenol

Introduction to 2,5-Bis(trifluoromethyl)-3-chlorophenol (CAS No. 1806855-47-9)

2,5-Bis(trifluoromethyl)-3-chlorophenol, identified by the Chemical Abstracts Service Number (CAS No.) 1806855-47-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated aromatic hydrocarbons, characterized by its unique structural features that include multiple substituents on a benzene ring. The presence of both trifluoromethyl and chloro groups imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2,5-Bis(trifluoromethyl)-3-chlorophenol consists of a benzene core substituted at the 2- and 5-positions with trifluoromethyl groups (-CF₃) and at the 3-position with a chloro group (-Cl). This arrangement results in a highly electron-deficient aromatic system, which influences its reactivity and potential applications. The trifluoromethyl groups enhance lipophilicity and metabolic stability, while the chloro group provides a site for further functionalization via nucleophilic substitution reactions.

In recent years, the demand for halogenated aromatic compounds has surged due to their utility in developing novel pharmaceuticals and agrochemicals. The compound’s unique electronic properties make it an attractive building block for constructing biologically active molecules. For instance, researchers have explored its potential as a precursor in the synthesis of kinase inhibitors, which are critical in targeting various diseases, including cancer. The electron-withdrawing nature of the trifluoromethyl groups can modulate binding affinity to biological targets, making this compound a promising candidate for drug discovery efforts.

One of the most compelling aspects of 2,5-Bis(trifluoromethyl)-3-chlorophenol is its role in developing next-generation agrochemicals. The structural motifs present in this compound are frequently employed in designing herbicides and fungicides that exhibit improved efficacy and environmental safety. Recent studies have demonstrated its utility in synthesizing novel compounds that disrupt essential metabolic pathways in pests while minimizing harm to non-target organisms. This aligns with the growing global emphasis on sustainable agricultural practices.

The synthesis of 2,5-Bis(trifluoromethyl)-3-chlorophenol typically involves multi-step organic transformations starting from commercially available aromatic precursors. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed fluorination processes, have been employed to achieve high yields and purity. These synthetic routes highlight the compound’s significance as a versatile intermediate in industrial-scale chemical production.

From a computational chemistry perspective, the study of 2,5-Bis(trifluoromethyl)-3-chlorophenol has provided valuable insights into molecular interactions and drug-receptor binding dynamics. Molecular modeling studies have revealed that the compound’s trifluoromethyl groups enhance hydrophobic interactions with biological targets, while the chloro group facilitates hydrogen bonding or ionic interactions depending on the context. Such findings are crucial for rational drug design and optimizing lead compounds for clinical development.

The pharmacological potential of 2,5-Bis(trifluoromethyl)-3-chlorophenol has been further explored in preclinical studies targeting inflammatory diseases and neurodegenerative disorders. Researchers have hypothesized that its structural features could modulate inflammatory pathways by interacting with specific enzymes or receptors. While extensive clinical trials are still under way, preliminary results suggest promising activity in reducing pro-inflammatory cytokine production. These findings underscore the importance of halogenated aromatic compounds in therapeutic innovation.

The agrochemical applications of this compound extend beyond herbicides and fungicides. Its structural framework has been leveraged in developing novel insect growth regulators (IGRs) that disrupt larval development without posing significant environmental risks. Such innovations are critical for addressing pest resistance to conventional pesticides and ensuring food security in an increasingly challenging agricultural landscape.

In conclusion, 2,5-Bis(trifluoromethyl)-3-chlorophenol (CAS No. 1806855-47-9) represents a cornerstone in modern chemical synthesis and drug discovery. Its unique structural features make it an indispensable tool for researchers aiming to develop cutting-edge pharmaceuticals and agrochemicals. As scientific understanding advances, the potential applications of this compound are likely to expand further, reinforcing its role as a key intermediate in synthetic chemistry.